![molecular formula C15H15N3O2 B7631249 1-(3-Methyl-2,3-dihydropyrido[2,3-b][1,4]oxazin-1-yl)-2-pyridin-4-ylethanone](/img/structure/B7631249.png)
1-(3-Methyl-2,3-dihydropyrido[2,3-b][1,4]oxazin-1-yl)-2-pyridin-4-ylethanone
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Overview
Description
1-(3-Methyl-2,3-dihydropyrido[2,3-b][1,4]oxazin-1-yl)-2-pyridin-4-ylethanone, also known as MPO, is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. MPO is a synthetic compound that is commonly used as a tool compound to explore the biological mechanisms of various diseases and disorders. In
Mechanism of Action
The mechanism of action of 1-(3-Methyl-2,3-dihydropyrido[2,3-b][1,4]oxazin-1-yl)-2-pyridin-4-ylethanone is complex and not fully understood. It is believed that this compound inhibits the activity of various enzymes by binding to their active sites. This binding can prevent the enzymes from carrying out their normal functions, leading to changes in cellular signaling pathways. This compound has been shown to inhibit the activity of various enzymes, including protein kinases, phosphodiesterases, and phosphatases.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, leading to changes in cellular signaling pathways. This compound has also been shown to have anti-inflammatory effects, which may be useful in the treatment of various inflammatory diseases and disorders.
Advantages and Limitations for Lab Experiments
1-(3-Methyl-2,3-dihydropyrido[2,3-b][1,4]oxazin-1-yl)-2-pyridin-4-ylethanone has several advantages and limitations for lab experiments. One advantage is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. This makes it an ideal tool compound for studying the underlying mechanisms of various diseases and disorders. However, one limitation is that this compound is a relatively new compound, and its mechanism of action is not fully understood. This can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 1-(3-Methyl-2,3-dihydropyrido[2,3-b][1,4]oxazin-1-yl)-2-pyridin-4-ylethanone. One direction is to further explore its mechanism of action. This could involve studying the binding of this compound to various enzymes and the resulting changes in cellular signaling pathways. Another direction is to explore the potential therapeutic applications of this compound. This could involve studying its anti-inflammatory effects and its potential use in the treatment of various inflammatory diseases and disorders. Finally, future research could focus on developing new synthetic compounds based on this compound, which could have even greater potential for scientific research.
Synthesis Methods
The synthesis of 1-(3-Methyl-2,3-dihydropyrido[2,3-b][1,4]oxazin-1-yl)-2-pyridin-4-ylethanone involves the condensation of 3-methyl-2-pyridone with 2-aminophenol and subsequent cyclization using phosphorus oxychloride. The resulting compound is then subjected to a series of reactions to yield this compound. The synthesis of this compound is a complex process that requires advanced knowledge of organic chemistry.
Scientific Research Applications
1-(3-Methyl-2,3-dihydropyrido[2,3-b][1,4]oxazin-1-yl)-2-pyridin-4-ylethanone has been extensively studied for its potential applications in scientific research. It is commonly used as a tool compound to explore the biological mechanisms of various diseases and disorders. This compound has been shown to inhibit the activity of various enzymes, including protein kinases, phosphodiesterases, and phosphatases. This inhibition can lead to changes in cellular signaling pathways, which can be used to study the underlying mechanisms of various diseases and disorders.
properties
IUPAC Name |
1-(3-methyl-2,3-dihydropyrido[2,3-b][1,4]oxazin-1-yl)-2-pyridin-4-ylethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2/c1-11-10-18(13-3-2-6-17-15(13)20-11)14(19)9-12-4-7-16-8-5-12/h2-8,11H,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUSNVUCRJLUWQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C2=C(O1)N=CC=C2)C(=O)CC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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